Cas no 2549016-05-7 (N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine
• CAS No: 2549016-05-7
• MF: C₁₈H₂₅N₅
• MW: 311.424603223801
• CID: 5311874
• PubChem ID: 154583288
• Update Time: 2025-05-25

N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine
• F6619-3522
• AKOS040708497
• 2549016-05-7
• N,N-Dimethyl-2-[4-(1-phenylethyl)-1-piperazinyl]-4-pyrimidinamine

• Inchi： 1S/C18H25N5/c1-15(16-7-5-4-6-8-16)22-11-13-23(14-12-22)18-19-10-9-17(20-18)21(2)3/h4-10,15H,11-14H2,1-3H3
• InChI Key： FFWAHGOLYCZDTG-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C(C3=CC=CC=C3)C)CC2)=NC=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 311.21099582g/mol
• Monoisotopic Mass: 311.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.7±55.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine

N,N-Dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine: A Comprehensive Overview

The compound N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine (CAS No. 2549016-05-7) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a pyrimidine ring system, a piperazine moiety, and a phenylethyl group, making it a promising candidate for various pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic properties of this compound with greater accuracy. For instance, molecular docking studies have revealed that N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine exhibits strong binding affinity towards several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-amine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by the introduction of the piperazine and phenylethyl groups via nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly enhance the reaction efficiency and yield, making this compound more accessible for large-scale production.

From a pharmacological perspective, this compound has demonstrated remarkable selectivity towards specific cellular pathways, particularly those involved in inflammation and neurodegenerative diseases. Preclinical studies have highlighted its ability to modulate key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in chronic inflammatory conditions like arthritis and cardiovascular diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

One of the most exciting developments in recent years is the application of machine learning algorithms to predict the toxicity profile of N,N-dimethyl-2-[4-(1-phenylethyl)piperazin-1-yli]pyrimidin -4 -amine. By analyzing large datasets from toxicity studies, researchers have been able to identify potential safety concerns early in the drug development process. This approach not only accelerates the discovery process but also reduces the risk of adverse effects during clinical trials.

In terms of industrial applications, this compound has found utility in the formulation of advanced pharmaceuticals and agrochemicals. Its stability under various environmental conditions and its compatibility with common excipients make it suitable for incorporation into tablets, capsules, and other dosage forms. Additionally, its ability to withstand harsh processing conditions during manufacturing ensures consistent product quality.

Looking ahead, ongoing research is focused on optimizing the synthetic pathway of N,N-dimethyl -2 -[4 -(1 -phenylethyl ) piperazin - 1 - yl ] pyrimidin - 4 - amine to reduce costs and improve scalability. Innovations in green chemistry, such as the use of biocatalysts and solvent-free reaction conditions, are being explored to minimize environmental impact while maintaining high yields. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, N,N-dimethyl -2 -[4 -(1 -phenylethyl ) piperazin - 1 - yl ] pyrimidin - 4 - amine (CAS No. 2549016 -05 -7) represents a cutting-edge molecule with vast potential across multiple therapeutic areas. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in future drug development pipelines. As research continues to uncover its full spectrum of biological activities, this compound is poised to make significant contributions to both academic research and industrial applications.